N-(4-amino-2-((2-amino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide
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Description
N-(4-amino-2-((2-amino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C13H12FN5O3S and its molecular weight is 337.33. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Potential Antimicrobial Applications
One study explored the microwave-induced synthesis of fluorobenzamides , including compounds similar to the mentioned chemical, which showed promising antimicrobial activities. These compounds were tested against various bacteria and fungi, indicating the significance of the fluorine atom in enhancing antimicrobial activity (Desai, Rajpara, & Joshi, 2013).
Role in Cancer Research
Research into the reductive chemistry of bioreductive drugs for hypoxic cells reveals the potential of similar compounds in targeting cancer cells under low oxygen conditions. This study highlights the electron-affinic properties of these compounds, which could be leveraged in designing more effective cancer therapies (Palmer, van Zijl, Denny, & Wilson, 1995).
Inhibitory Effects on Protein Synthesis
The compound's structure is closely related to those studied for their inhibitory effects on protein synthesis , specifically targeting mechanisms involved in bacterial and tumor cell growth. This area of research provides insights into its potential applications in developing new antibacterial and anticancer agents (Gangjee, Jain, McGuire, & Kisliuk, 2004).
Advanced Synthesis Techniques
Studies on advanced synthesis techniques for creating such compounds demonstrate the importance of innovative chemical methodologies in enhancing the efficiency and yield of pharmaceutical compounds. These techniques contribute significantly to the drug discovery process, allowing for the rapid development and testing of new therapeutic agents (Russell et al., 2015).
properties
IUPAC Name |
N-[4-amino-2-(2-amino-2-oxoethyl)sulfanyl-6-oxo-1H-pyrimidin-5-yl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FN5O3S/c14-7-4-2-1-3-6(7)11(21)17-9-10(16)18-13(19-12(9)22)23-5-8(15)20/h1-4H,5H2,(H2,15,20)(H,17,21)(H3,16,18,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYMAJBVJAPTMPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)N)N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.